Cas no 2228989-38-4 (2-(4-bromo-3-methylphenyl)propanal)

• Product Name: 2-(4-bromo-3-methylphenyl)propanal
• CAS No: 2228989-38-4
• MF: C₁₀H₁₁BrO
• MW: 227.097742319107
• CID: 6173109
• PubChem ID: 165977529
• Update Time: 2025-05-20

2-(4-bromo-3-methylphenyl)propanal Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-3-methylphenyl)propanal
• 2228989-38-4
• EN300-1923549

• Inchi： 1S/C10H11BrO/c1-7-5-9(8(2)6-12)3-4-10(7)11/h3-6,8H,1-2H3
• InChI Key： CVNRLQQFTGCRNI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C)C(C=O)C

Computed Properties

• Exact Mass: 225.99933g/mol
• Monoisotopic Mass: 225.99933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1Ų

Additional information on 2-(4-bromo-3-methylphenyl)propanal

2-(4-Bromo-3-Methylphenyl)Propanal: A Comprehensive Overview

2-(4-Bromo-3-Methylphenyl)Propanal, also known by its CAS number 2228989-38-4, is a chemical compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and material science. This compound is characterized by its unique structure, which combines a bromine atom, a methyl group, and an aldehyde functional group. The combination of these elements makes it a versatile molecule with potential applications in various industries.

The molecular structure of 2-(4-Bromo-3-Methylphenyl)Propanal consists of a benzene ring substituted with a bromine atom at the para position and a methyl group at the meta position. The aldehyde group is attached to the benzene ring via a two-carbon chain. This structure not only imparts stability to the molecule but also enhances its reactivity, making it suitable for various chemical transformations.

Recent studies have highlighted the potential of 2-(4-Bromo-3-Methylphenyl)Propanal in drug discovery. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly in the development of anti-inflammatory and anticancer agents. The presence of the bromine atom and methyl group in the molecule allows for selective substitution reactions, enabling chemists to modify its structure to achieve desired pharmacological properties.

In addition to its pharmaceutical applications, 2-(4-Bromo-3-Methylphenyl)Propanal has shown promise in the field of material science. Its aldehyde group can participate in cross-linking reactions, making it a valuable component in the synthesis of polymers and advanced materials. Recent advancements in green chemistry have also led to the exploration of environmentally friendly methods for synthesizing this compound, reducing its ecological footprint.

The synthesis of 2-(4-Bromo-3-Methylphenyl)Propanal typically involves multi-step processes that include Friedel-Crafts alkylation and oxidation reactions. These methods have been optimized to improve yield and purity, ensuring that the compound meets industrial standards. The compound's stability under various conditions has also been extensively studied, providing insights into its storage and handling requirements.

From an analytical standpoint, 2-(4-Bromo-3-Methylphenyl)Propanal can be characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These methods allow for precise identification and quantification of the compound, ensuring its quality and consistency.

In conclusion, 2-(4-Bromo-3-Methylphenyl)Propanal, with its CAS number 2228989-38-4, is a multifaceted chemical compound with diverse applications across various industries. Its unique structure and reactivity make it an invaluable tool in both academic research and industrial production. As research continues to uncover new potential uses for this compound, it is poised to play an even more significant role in shaping future innovations.